Cas no 2171432-12-3 ((2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-phenylacetic acid)

• Product Name: (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-phenylacetic acid
• CAS No: 2171432-12-3
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 5965288
• PubChem ID: 165547952
• Update Time: 2025-06-08

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-phenylacetic acid
• 2171432-12-3
• (2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-2-phenylacetic acid
• EN300-1510932

• Inchi： 1S/C28H28N2O5/c1-17(26(31)30-25(27(32)33)19-10-4-3-5-11-19)18(2)29-28(34)35-16-24-22-14-8-6-12-20(22)21-13-7-9-15-23(21)24/h3-15,17-18,24-25H,16H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)/t17?,18?,25-/m0/s1
• InChI Key： WMRBFTYJZBTAFW-KRFIBBNCSA-N
• SMILES： O(C(NC(C)C(C)C(N[C@H](C(=O)O)C1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-phenylacetic acid

Research Brief on (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-phenylacetic acid (CAS: 2171432-12-3)

In recent years, the compound (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-phenylacetic acid (CAS: 2171432-12-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug development, particularly in peptide synthesis and as a building block for novel therapeutic agents. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) group and the phenylacetic acid moiety makes it a versatile intermediate in organic and medicinal chemistry.

Recent studies have focused on optimizing the synthesis of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-phenylacetic acid to improve yield and purity. Advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) have been employed to achieve high-purity batches of the compound. Researchers have also investigated its stability under various conditions, revealing insights into its degradation pathways and potential storage requirements for pharmaceutical applications.

The biological activity of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-phenylacetic acid has been a subject of interest, with preliminary studies suggesting its role as a modulator of specific enzymatic pathways. In vitro assays have demonstrated its interaction with key protein targets, hinting at its potential as a lead compound for the development of enzyme inhibitors or activators. Further mechanistic studies are underway to elucidate its precise mode of action and therapeutic relevance.

In addition to its standalone applications, (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-phenylacetic acid has been utilized as a precursor in the synthesis of more complex molecules. Its incorporation into peptide chains has enabled the development of novel bioactive peptides with enhanced stability and efficacy. Recent publications highlight its use in the design of peptide-based therapeutics targeting diseases such as cancer, metabolic disorders, and infectious diseases.

Looking ahead, the continued exploration of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-phenylacetic acid holds promise for advancing drug discovery efforts. Collaborative research initiatives are expected to further unravel its potential, paving the way for innovative therapeutic solutions. This research brief underscores the importance of this compound in contemporary chemical biology and pharmaceutical science, emphasizing its multifaceted applications and future prospects.